Cas no 173862-91-4 (1H-1,2,4-Triazole, 1-undecyl-)

• Product Name: 1H-1,2,4-Triazole, 1-undecyl-
• CAS No: 173862-91-4
• MF: C₁₃H₂₅N₃
• MW: 223.357702970505
• CID: 1358746
• PubChem ID: 23344127
• Update Time: 2025-04-20

1H-1,2,4-Triazole, 1-undecyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-undecyl-
• 1-undecyl-1,2,4-triazole
• 1-Undecyl-1H-1,2,4-triazole
• DTXSID00633216
• SCHEMBL11485316
• 173862-91-4

• Inchi： 1S/C13H25N3/c1-2-3-4-5-6-7-8-9-10-11-16-13-14-12-15-16/h12-13H,2-11H2,1H3
• InChI Key： CGLNKUCULXLCDK-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)CCCCCCCCCCC

Computed Properties

• Exact Mass: 223.20505
• Monoisotopic Mass: 223.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71